5-ethyl-5-methyl-1'-(morpholin-4-ylmethyl)spiro[1,3-dioxane-2,3'-indol]-2'(1'H)-one

• Molecular Formula: C19H26N2O4
• Molecular Weight: 346.4 g/mol
• IUPAC Name: 5-ethyl-5-methyl-1'-(morpholin-4-ylmethyl)spiro[1,3-dioxane-2,3'-indole]-2'-one
• InChI: InChI=1S/C19H26N2O4/c1-3-18(2)12-24-19(25-13-18)15-6-4-5-7-16(15)21(17(19)22)14-20-8-10-23-11-9-20/h4-7H,3,8-14H2,1-2H3
• InChI Key: FHPGGZFVZCSXRV-UHFFFAOYSA-N
• Canonical SMILES: CCC1(COC2(C3=CC=CC=C3N(C2=O)CN4CCOCC4)OC1)C

Description

5-ETHYL-5-METHYL-1’-[(MORPHOLIN-4-YL)METHYL]-1’,2’-DIHYDROSPIRO[1,3-DIOXANE-2,3’-INDOL]-2’-ONE is a complex organic compound that belongs to the class of indole derivatives. Indole derivatives are known for their diverse biological activities and have been extensively studied for their potential therapeutic applications . This compound features a unique spiro structure, which is a bicyclic system where two rings are connected through a single atom.

Preparation Methods

The synthesis of 5-ETHYL-5-METHYL-1’-[(MORPHOLIN-4-YL)METHYL]-1’,2’-DIHYDROSPIRO[1,3-DIOXANE-2,3’-INDOL]-2’-ONE typically involves multiple steps, starting from readily available starting materialsReaction conditions often involve the use of catalysts, solvents, and specific temperature and pressure conditions to achieve the desired product . Industrial production methods may involve optimization of these reaction conditions to increase yield and purity.

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: The indole core can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: Electrophilic substitution reactions can occur on the indole ring, facilitated by the presence of electron-donating groups. Common reagents and conditions used in these reactions include acids, bases, and solvents like dichloromethane or ethanol.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antiviral, anticancer, and antimicrobial properties.

Medicine: Explored for its potential therapeutic applications, including as an anti-inflammatory and antidiabetic agent.

Industry: Utilized in the development of new materials and as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets and pathways. For example, it may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Similar compounds to 5-ETHYL-5-METHYL-1’-[(MORPHOLIN-4-YL)METHYL]-1’,2’-DIHYDROSPIRO[1,3-DIOXANE-2,3’-INDOL]-2’-ONE include other indole derivatives with spiro structures. These compounds may share similar biological activities but differ in their specific chemical structures and properties. Examples of similar compounds include:

• 5-ETHYL-5-METHYL-1’,2’-DIHYDROSPIRO[1,3-DIOXANE-2,3’-INDOL]-2’-ONE
• 5-METHYL-1’-[(MORPHOLIN-4-YL)METHYL]-1’,2’-DIHYDROSPIRO[1,3-DIOXANE-2,3’-INDOL]-2’-ONE These compounds highlight the uniqueness of 5-ETHYL-5-METHYL-1’-[(MORPHOLIN-4-YL)METHYL]-1’,2’-DIHYDROSPIRO[1,3-DIOXANE-2,3’-INDOL]-2’-ONE in terms of its specific structural features and potential applications .